Cas no 1805534-57-9 (6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride
• CAS No: 1805534-57-9
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4805271
• Update Time: 2025-05-27

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(8(10)11)12-5(6(3)13)7(9)14/h2,8,13H,1H3
• InChI Key： KEZHHGMOYWJFIM-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C)=CC(C(F)F)=N1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride

Recent Advances in the Application of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride (CAS: 1805534-57-9) in Chemical Biology and Pharmaceutical Research

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride (CAS: 1805534-57-9) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and small-molecule therapeutics. This compound's unique structural features, including the difluoromethyl group and the reactive acyl chloride moiety, make it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its potential in targeting various disease pathways, with a particular focus on inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride as a precursor for the synthesis of potent PDE4 inhibitors. The researchers successfully incorporated this compound into a series of novel phosphodiesterase-4 (PDE4) inhibitors, showing significant improvement in both potency and selectivity compared to previous generations of inhibitors. The difluoromethyl group was found to play a crucial role in enhancing metabolic stability and improving pharmacokinetic properties of the final compounds.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed the use of derivatives synthesized from 1805534-57-9 as effective agents against drug-resistant bacterial strains. The compounds exhibited remarkable activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that these derivatives interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan synthesis pathway.

Ongoing research at several pharmaceutical companies has explored the potential of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride in developing next-generation kinase inhibitors. Preliminary results from these studies indicate that derivatives of this compound show promising activity against various tyrosine kinases implicated in cancer progression. The compound's ability to form stable covalent bonds with target proteins, combined with its favorable physicochemical properties, makes it particularly attractive for targeted cancer therapies.

The synthetic accessibility of 1805534-57-9 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that significantly reduces production costs while maintaining high purity standards. This development is particularly important as it addresses one of the main challenges in translating research findings into commercially viable pharmaceutical products.

Despite these promising developments, challenges remain in the broader application of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-carbonyl chloride. Current research efforts are focused on improving the selectivity profile of its derivatives and reducing potential off-target effects. Additionally, more comprehensive toxicological studies are needed to fully assess the safety profile of compounds derived from this intermediate. Future directions may include exploring its use in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.